Cas no 2171656-29-2 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• CAS No: 2171656-29-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5940260
• PubChem ID: 165545517
• Update Time: 2025-05-20

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• 2171656-29-2
• EN300-1489177
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-17(3)24(25(31)28(5-2)15-14-23(29)30)27-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,4-5,14-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： CSEWBXSTTPOYEW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid

3-N-Ethyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic Acid: A Comprehensive Overview

3-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid, commonly referred to by its CAS number 2171656-29-2, is a complex organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with an ethyl and methyl substituent, making it a valuable tool in various research and industrial settings.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as peptide coupling and protective group chemistry. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. Recent studies have highlighted the importance of optimizing these synthetic pathways to enhance yield and purity, particularly in large-scale production for pharmaceutical applications.

One of the most notable features of this compound is its versatility. It has been extensively used in the development of novel materials, including self-healing polymers and bio-inspired composites. Researchers have demonstrated that the incorporation of this compound into polymer matrices significantly improves mechanical properties, such as tensile strength and elasticity. These findings have opened new avenues for its application in industries ranging from aerospace to biomedical engineering.

In addition to its material science applications, this compound has also shown promise in the field of drug delivery. Its ability to act as a carrier for hydrophobic drugs has been explored in recent clinical trials. The Fmoc group's biocompatibility and controlled degradation properties make it an ideal candidate for targeted drug delivery systems. Studies have indicated that this compound can enhance the bioavailability of drugs while minimizing side effects, making it a potential breakthrough in therapeutic development.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Advanced modeling techniques, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to understand its electronic properties and interaction mechanisms. These insights are crucial for designing more efficient derivatives with tailored functionalities.

Looking ahead, the future of this compound lies in its potential to bridge the gap between traditional chemistry and emerging technologies. Its integration into nanotechnology applications, such as nanosensors and nanocatalysts, is an area of active research. By leveraging its unique properties, scientists aim to develop innovative solutions for energy storage, environmental monitoring, and healthcare.

In conclusion, 3-N-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS No: 2171656-29-2) stands at the forefront of modern chemical research. Its diverse applications, coupled with ongoing advancements in synthesis and characterization techniques, position it as a key player in shaping the future of materials science and pharmaceutical development.